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Compound of Interest

Compound Name: (+-)-3-(4-Hydroxyphenyl)lactic acid

Cat. No.: B3416176

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the chemical
synthesis and subsequent purification of racemic 3-(4-Hydroxyphenyl)lactic acid. This
compound, a metabolite of tyrosine, is of significant interest in biomedical research and drug
development. The following sections outline a reliable synthetic route starting from 4-
hydroxybenzaldehyde and detail methods for obtaining a high-purity final product.

Synthesis Methodology

The synthesis of (+-)-3-(4-Hydroxyphenyl)lactic acid is achieved through a two-step process.
The first step involves the synthesis of the intermediate, 4-hydroxyphenylpyruvic acid, from 4-
hydroxybenzaldehyde. The second step is the reduction of this intermediate to the final
product. An alternative biosynthetic pathway is also described.

Scheme 1: Chemical Synthesis Pathway
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 To cite this document: BenchChem. [Synthesis and Purification of (+-)-3-(4-
Hydroxyphenyl)lactic Acid: Application Notes and Protocols]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b3416176#synthesis-and-
purification-methods-for-3-4-hydroxyphenyl-lactic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

3/3

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3416176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

